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Introduction

In the landscape of pharmaceutical research and fine chemical synthesis, the unequivocal
structural confirmation of novel and intermediate compounds is paramount. (3-Bromophenyl)
(cyclopropyl)methanone (CAS No. 693774-26-4) represents a key building block, a versatile
intermediate whose utility in the synthesis of more complex molecular architectures is
significant.[1][2] Its structure, featuring a brominated aromatic ring and a strained cyclopropyl
ketone moiety, presents a distinct spectroscopic fingerprint.

This technical guide provides an in-depth analysis of the essential spectroscopic data required
to identify and characterize (3-Bromophenyl)(cyclopropyl)methanone. We will delve into the
interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data. The causality behind experimental choices and the interpretation of spectral
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features are explained from a field-proven perspective, ensuring a trustworthy and self-
validating system for compound verification.

Molecular Identity and Structure

Before delving into the spectroscopic data, it is essential to establish the fundamental
properties of the target molecule.

IUPAC Name: (3-Bromophenyl)(cyclopropyl)methanone[2]

CAS Number: 693774-26-4[1][2]

Molecular Formula: C10H9BrO[1][2]

Molecular Weight: 225.08 g/mol [1]

The molecular structure, rendered below, illustrates the connectivity of the atoms, forming the
basis for all subsequent spectroscopic interpretation.

Caption: Molecular structure of (3-Bromophenyl)(cyclopropyl)methanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of
an organic molecule. For (3-Bromophenyl)(cyclopropyl)methanone, both *H and 3C NMR
are required for full structural confirmation.

Predicted *H NMR Spectral Data

The proton NMR spectrum provides information on the number of different types of protons,
their electronic environment, and their proximity to other protons. The predicted chemical shifts
(in ppm) are based on established substituent effects on aromatic systems and data from
analogous cyclopropyl ketones.

Table 1: Predicted *H NMR Data (500 MHz, CDClIs)
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| ~1.05 | m (multiplet) | 2H | Cyclopropyl-CH: | Diastereotopic methylene protons adjacent to
the methine carbon. |

Expertise & Causality: The aromatic region is expected to show four distinct signals due to the
meta-substitution pattern, breaking the symmetry of the ring. The cyclopropyl protons exhibit a
complex splitting pattern due to geminal and vicinal coupling. The methine (CH) proton is
significantly downfield due to the anisotropic effect of the adjacent carbonyl group.

Predicted **C NMR Spectral Data

The 13C NMR spectrum reveals the number of unique carbon environments and provides
insight into the electronic nature of those carbons.

Table 2: Predicted 3C NMR Data (125 MHz, CDCls)

Chemical Shift (0, ppm) Assignment Rationale

Carbonyl carbon, highl
~198.5 c=0 ) o T

deshielded.

Aromatic carbon attached to
~138.0 Ar-C (C-1)

the acyl group.

Aromatic methine carbon ortho
~ 1355 Ar-CH (C-6)

to the acyl group.

Aromatic methine carbon ortho
~132.0 Ar-CH (C-2) )

to the bromine atom.

Aromatic methine carbon para
~130.0 Ar-CH (C-5) )

to the bromine atom.

Aromatic methine carbon ortho
~ 1285 Ar-CH (C-4)

to the bromine atom.

Aromatic carbon directly
~123.0 Ar-C (C-3) attached to bromine; its shift is
attenuated by the halogen.

Methine carbon of the

~20.0 Cyclopropyl-CH )
cyclopropyl ring.
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| ~12.0 | Cyclopropyl-CH:z | Methylene carbons of the cyclopropyl ring. |

Trustworthiness: The predicted chemical shifts are grounded in extensive databases and
established principles of carbon NMR spectroscopy.[3] For instance, the carbonyl carbon's
chemical shift is characteristic of a ketone conjugated with an aromatic ring.

Experimental Protocol: NMR Data Acquisition

Run 'H Spectrum
Sample Prep: Acquire Data: - ——»\__ (16scans) j—p Process Data:
Dissolve 5-10 mg sample 5 mTr;aRs,&eé tt?]be Insert into NMR spectrometer —» foro Eumnaﬁ ﬁofnholmeneit Fourier Transform,
in ~0.7 mL CDCls (e.g., 500 MHz) P 9 Y Run =C Spectrum Phase & Baseline Correction
(1024 scans)

Click to download full resolution via product page

Caption: Standard workflow for NMR sample preparation and data acquisition.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in
a molecule. The spectrum for (3-Bromophenyl)(cyclopropyl)methanone is dominated by the
strong carbonyl stretch.

IR Spectrum Analysis

The key to interpreting the IR spectrum is to identify the characteristic absorption bands
corresponding to specific vibrational modes.

Table 3: Key IR Absorption Bands
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Frequency (cm™?) Intensity Assignment Vibrational Mode
~ 3100-3000 Medium Aromatic C-H C-H Stretch

~ 3000-2850 Medium-Weak Cyclopropyl C-H C-H Stretch

~ 1680 Strong C=0 (Ketone) C=0 Stretch

~ 1585, 1470 Medium-Strong Aromatic C=C C=C Ring Stretch

Ring "Breathing"

~ 1020 Medium Cyclopropyl Ring
Mode

| ~ 550 | Medium | C-Br | C-Br Stretch |

Authoritative Grounding: The position of the carbonyl (C=0) stretch at ~1680 cm~1 is indicative
of an aryl ketone, where conjugation with the benzene ring lowers the frequency from a typical

aliphatic ketone (~1715 cm~1). This is a well-documented phenomenon in IR spectroscopy. The
presence of a C-Br bond is confirmed by a band in the low-frequency fingerprint region.[4]

Experimental Protocol: IR Data Acquisition (ATR)

Attenuated Total Reflectance (ATR) is a common, modern technique that requires minimal

sample preparation.

 Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean by wiping it with
a solvent-moistened swab (e.g., isopropanol) and running a background scan.

o Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

e Pressure Application: Lower the pressure arm to ensure firm contact between the sample

and the crystal.

o Data Acquisition: Collect the spectrum, typically by co-adding 16 or 32 scans to improve the
signal-to-noise ratio.

e Cleaning: Clean the crystal thoroughly after the measurement.

Mass Spectrometry (MS)
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Mass spectrometry provides the exact molecular weight and crucial information about the
molecule's fragmentation pattern, which acts as a structural fingerprint. High-Resolution Mass
Spectrometry (HRMS) for this compound confirms its elemental composition.[5]

MS Analysis

e Molecular lon (M*): The mass spectrum will exhibit a characteristic pair of peaks for the
molecular ion due to the natural isotopic abundance of bromine ("°Br: ~50.7%, 81Br:
~49.3%). This results in two peaks of nearly equal intensity at m/z 224 and m/z 226.

e High-Resolution MS (HRMS): The calculated exact mass for the protonated molecule
[C10H9BrO + H]* is 224.9910. Experimental data confirms this with a found value of
224.9910, validating the molecular formula.[5]

Key Fragmentation Pathways

The primary fragmentation involves the cleavage of bonds adjacent to the carbonyl group,
which are the most labile.

Table 4: Predicted Major Mass Fragments

m/z (7°Br/®'Br) Relative Intensity Proposed Fragment lon
. [C10H9BrO]* (Molecular
224 | 226 High
lon)
183/185 Very High [C7H4BrO]* (Loss of «CsHs)
) [CeHaBr]* (Loss of CO from
155 /157 Medium

183/185)

| 69 | High | [CaHs0]* (Loss of «CsH4Br) |
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Caption: Proposed electron ionization (El) fragmentation pathway for the title compound.

Experimental Protocol: GC-MS Data Acquisition

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for volatile and thermally stable
compounds like this one.

e Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile
solvent like dichloromethane or ethyl acetate.

e GC Method:
o Injector: 250 °C, Split mode (e.g., 50:1).
o Column: Standard non-polar column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 um).

o Oven Program: Start at 100 °C, hold for 2 min, ramp to 280 °C at 20 °C/min, hold for 5
min.

e MS Method:
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o lon Source: Electron lonization (El) at 70 eV.
o Source Temperature: 230 °C.

o Scan Range: m/z 40-450.

Conclusion

The structural identity of (3-Bromophenyl)(cyclopropyl)methanone is definitively confirmed
through a combination of NMR, IR, and MS techniques. *H and 3C NMR establish the precise
carbon-hydrogen framework. IR spectroscopy confirms the presence of the key aryl ketone
functional group. Mass spectrometry validates the molecular weight and elemental
composition, while its fragmentation pattern provides a final layer of structural proof. The
protocols and interpretations outlined in this guide provide a robust, self-validating framework
for researchers requiring rigorous analytical characterization of this important chemical
intermediate.

References

e Supporting Information for "Stereoselective Synthesis of gem-Difluorocyclopropanes”. The
Royal Society of Chemistry. [Link]

e The HRMS Data of Products. The Royal Society of Chemistry. [Link]
e NMR Spectroscopy: 3C NMR Chemical Shifts. Organic Chemistry Data. [Link]

o Methanone, (4-bromophenyl)phenyl-. NIST Chemistry WebBook. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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